Cas no 1261888-77-0 (3-Bromo-5-(3-methoxycarbonylphenyl)phenol)

• Product Name: 3-Bromo-5-(3-methoxycarbonylphenyl)phenol
• CAS No: 1261888-77-0
• MF: C₁₄H₁₁BrO₃
• MW: 307.139343500137
• MDL: MFCD18316109
• CID: 2761435
• PubChem ID: 53221832
• Update Time: 2025-06-29

3-Bromo-5-(3-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-methoxycarbonylphenyl)phenol, 95%
• DTXSID10686430
• MFCD18316109
• 3-BROMO-5-(3-METHOXYCARBONYLPHENYL)PHENOL
• 1261888-77-0
• Methyl 3'-bromo-5'-hydroxy[1,1'-biphenyl]-3-carboxylate
• 3-Bromo-5-(3-methoxycarbonylphenyl)phenol

• MDL： MFCD18316109
• Inchi： 1S/C14H11BrO3/c1-18-14(17)10-4-2-3-9(5-10)11-6-12(15)8-13(16)7-11/h2-8,16H,1H3
• InChI Key： PDEOQPJTHBKMNX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC=C(C(=O)OC)C=1)O

Computed Properties

• Exact Mass: 305.98916Da
• Monoisotopic Mass: 305.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-Bromo-5-(3-methoxycarbonylphenyl)phenol

3-Bromo-5-(3-methoxycarbonylphenyl)phenol: A Comprehensive Overview

The compound with CAS No. 1261888-77-0, commonly referred to as 3-Bromo-5-(3-methoxycarbonylphenyl)phenol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and environmental chemistry. This compound is characterized by its unique structural features, which include a bromine atom at the third position of the phenol ring and a methoxycarbonyl-substituted phenyl group at the fifth position. These structural attributes not only contribute to its distinct chemical properties but also make it a valuable building block for various applications.

Recent studies have highlighted the potential of 3-Bromo-5-(3-methoxycarbonylphenyl)phenol in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents. Researchers have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to modulate cellular signaling pathways associated with cancer progression has been extensively documented in preclinical models.

The synthesis of 3-Bromo-5-(3-methoxycarbonylphenyl)phenol typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach involves the bromination of a phenol derivative followed by a coupling reaction with a methoxycarbonyl-substituted aryl halide. This method ensures high yield and purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of applications, 3-Bromo-5-(3-methoxycarbonylphenyl)phenol has found utility in the development of advanced materials, such as stimuli-responsive polymers and sensors. Its ability to undergo reversible redox reactions under specific conditions makes it an ideal candidate for use in electrochemical devices. Additionally, this compound has been explored as a precursor for the synthesis of bioactive molecules, further underscoring its versatility in chemical research.

From an environmental perspective, understanding the fate and transport of 3-Bromo-5-(3-methoxycarbonylphenyl)phenol in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have shown that this compound undergoes rapid degradation under sunlight exposure, primarily through photooxidation mechanisms. This finding is significant for industries involved in its production and handling, as it suggests that proper waste management practices can mitigate environmental risks associated with this compound.

Looking ahead, the continued exploration of 3-Bromo-5-(3-methoxycarbonylphenyl)phenol is expected to yield further insights into its potential applications across diverse fields. Ongoing research efforts are focused on optimizing its synthesis pathways, enhancing its bioavailability for therapeutic applications, and investigating its interactions with biological systems at the molecular level.